2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile
Overview
Description
The compound “2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two adjacent nitrogen atoms . They are known for their wide range of biological activities and are used as building blocks in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of “2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile” would consist of a pyrazole ring attached to a cyclopropyl group and an acetonitrile group .Chemical Reactions Analysis
Pyrazole derivatives are known to undergo various chemical reactions, including substitutions and additions, due to the presence of active sites in their structure .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile” would depend on its specific structure. For instance, it would be expected to have a high solubility in polar solvents due to the presence of polar functional groups .Scientific Research Applications
Medicinal Chemistry
- Amino-pyrazoles, including 5-amino-pyrazoles, are of great interest in medicinal chemistry . They are advantageous frameworks that provide useful ligands for receptors or enzymes, such as p38MAPK, different kinases, COX, and others . They are also important for bacterial and virus infections .
- The methods of application or experimental procedures involve the design, synthesis, and biological evaluation of different classes of pyrazoles .
- The most relevant results have been obtained for anticancer/anti-inflammatory compounds .
Organic Synthesis
- 5-Amino-pyrazoles are potent reagents in organic and medicinal synthesis . They are used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities .
- The methods of application involve a wide variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .
- These compounds have diverse applications especially in the field of pharmaceutics and medicinal chemistry .
Antifungal Research
- Amino-pyrazoles have been used in the synthesis of compounds to bind to lanosterol 14α-demethylase (CYP51), which is a molecular target for clinically used azole-antifungals .
- The methods of application involve molecular docking studies .
- The results of these studies can help assess the possible ability of new compounds to bind to CYP51 .
Antileishmanial and Antimalarial Research
Safety And Hazards
properties
IUPAC Name |
2-(5-amino-3-cyclopropylpyrazol-1-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4/c9-3-4-12-8(10)5-7(11-12)6-1-2-6/h5-6H,1-2,4,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLRMXMFYKXIWHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=C2)N)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![trans-2-[(1-Hydroxypropan-2-yl)amino]cyclobutan-1-ol](/img/structure/B1492754.png)
